Cas no 1261917-69-4 (4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol)

• Product Name: 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol
• CAS No: 1261917-69-4
• MF: C₁₅H₁₃F₃O₂
• MW: 282.257735013962
• MDL: MFCD18313480
• CID: 2763351
• PubChem ID: 53219173
• Update Time: 2025-07-02

4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol, 95%
• 1261917-69-4
• DTXSID80684049
• 4'-Methoxy-3-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• MFCD18313480
• 4-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)-2-METHYLPHENOL
• 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol

• MDL： MFCD18313480
• Inchi： 1S/C15H13F3O2/c1-9-7-10(3-5-13(9)19)11-4-6-14(20-2)12(8-11)15(16,17)18/h3-8,19H,1-2H3
• InChI Key： JQIRTWBXEOSEFT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC(=C(C)C=1)O)OC)(F)F

Computed Properties

• Exact Mass: 282.08676414Da
• Monoisotopic Mass: 282.08676414Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol

Introduction to 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol (CAS No. 1261917-69-4)

4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol, identified by its Chemical Abstracts Service (CAS) number 1261917-69-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a phenolic hydroxyl group attached to a biphenyl core substituted with methoxy and trifluoromethyl groups, exhibits promising properties that make it a valuable candidate for further investigation in medicinal chemistry.

The structural configuration of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol is characterized by its aromaticity and the presence of electron-withdrawing as well as electron-donating substituents. The methoxy group at the para position relative to the trifluoromethyl group introduces a balance of steric hindrance and electronic effects, which can modulate the reactivity and binding affinity of the molecule. This balance is particularly crucial in drug design, where optimizing interactions with biological targets is essential for efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol with greater accuracy. Studies suggest that the trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, may contribute to the compound's potential as an active pharmaceutical ingredient (API). Additionally, the methoxy substituent could influence solubility and permeability, factors that are critical for drug formulation and delivery.

In the context of current research, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol has been explored as a precursor in the synthesis of more complex molecules with therapeutic potential. Its biphenyl core provides a versatile scaffold for further functionalization, allowing chemists to introduce additional moieties that could target specific biological pathways. For instance, modifications at the ortho position relative to the hydroxyl group could lead to derivatives with enhanced receptor binding or altered pharmacological profiles.

The compound's unique electronic properties also make it an interesting subject for investigation in materials science. The combination of electron-donating and withdrawing groups can result in significant dipole moments, which may be exploited in applications such as organic electronics or liquid crystals. Furthermore, the stability imparted by the trifluoromethyl group could make it suitable for high-performance materials that require resistance to environmental degradation.

From a synthetic chemistry perspective, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol serves as an excellent building block for exploring new synthetic methodologies. The presence of both hydroxyl and methyl groups provides multiple sites for reaction, enabling access to a wide range of derivatives through techniques such as esterification, etherification, or coupling reactions. These synthetic pathways are not only valuable for generating novel compounds but also contribute to the development of more efficient and sustainable chemical processes.

The potential applications of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol extend beyond traditional pharmaceuticals. Its structural features suggest utility in agrochemicals, where similar motifs are known to exhibit bioactivity against pests or pathogens. Additionally, the compound's stability under various conditions makes it a candidate for use in industrial processes or specialty chemicals where durability is paramount.

In conclusion, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol (CAS No. 1261917-69-4) represents a fascinating compound with diverse potential applications. Its unique structural attributes, combined with recent advancements in synthetic and computational chemistry, position it as a promising candidate for further exploration in both academic research and industrial development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of chemical biology and drug discovery.